Cas no 50636-22-1 (2-Propenoic acid,3-(2-ethoxyphenyl)-, ethyl ester)

2-Propenoic acid,3-(2-ethoxyphenyl)-, ethyl ester structure
50636-22-1 structure
Product Name:2-Propenoic acid,3-(2-ethoxyphenyl)-, ethyl ester
CAS No:50636-22-1
MF:C13H16O3
MW:220.264344215393
CID:370237
PubChem ID:24877584
Update Time:2025-04-19

2-Propenoic acid,3-(2-ethoxyphenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,3-(2-ethoxyphenyl)-, ethyl ester
    • Ethyl 2-ethoxycinnamate
    • ethyl 3-(2-ethoxyphenyl)prop-2-enoate
    • Ethyl-2-Ethoxycinnamate
    • AKOS017184921
    • Ethyl 2-ethoxycinnamate, 97%
    • NS00032102
    • 2-Propenoic acid, 3-(2-ethoxyphenyl)-, ethyl ester
    • SCHEMBL3536947
    • 50636-22-1
    • ethyl (E)-3-(2-ethoxyphenyl)prop-2-enoate
    • (E)-3-(2-Ethoxy-phenyl)-acrylic acid ethyl ester
    • Ethyl (E)-3-(2-ethoxyphenyl)acrylate
    • DTXSID1068564
    • (E)-ethyl 3-(2-ethoxyphenyl)acrylate
    • Ethyl o-ethoxycinnamate
    • EINECS 256-670-1
    • 70326-80-6
    • MFCD00017275
    • WJRLRVSUBGIUGI-MDZDMXLPSA-N
    • MDL: MFCD00017275
    • Inchi: 1S/C13H16O3/c1-3-15-12-8-6-5-7-11(12)9-10-13(14)16-4-2/h5-10H,3-4H2,1-2H3/b10-9+
    • InChI Key: WJRLRVSUBGIUGI-MDZDMXLPSA-N
    • SMILES: O(CC)C1C=CC=CC=1/C=C/C(=O)OCC

Computed Properties

  • Exact Mass: 220.11000
  • Monoisotopic Mass: 220.109944
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 35.5

Experimental Properties

  • Color/Form: liquid
  • Density: 1.06 g/mL at 25 °C(lit.)
  • Boiling Point: 310 °C(lit.)
  • Flash Point: Degrees Fahrenheit:230°F
    Degrees Celsius:110°C
  • Refractive Index: n20/D 1.56(lit.)
  • PSA: 35.53000
  • LogP: 2.66160
  • Solubility: Not available

2-Propenoic acid,3-(2-ethoxyphenyl)-, ethyl ester Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3

2-Propenoic acid,3-(2-ethoxyphenyl)-, ethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHENG KE LU SI SHENG WU JI SHU
sc-228021-5 ml
Ethyl 2-ethoxycinnamate,
50636-22-1
5 ml
¥1504.00 2023-09-05

2-Propenoic acid,3-(2-ethoxyphenyl)-, ethyl ester Related Literature

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd